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Compound of Interest

4-Chloropyridine-3-boronic acid
Compound Name: _
pinacol ester

cat. No.: B1365290

An In-depth Technical Guide to the Commercial Availability of 4-Chloropyridine-3-boronic
acid pinacol ester

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block in Modern
Synthesis

4-Chloropyridine-3-boronic acid pinacol ester has emerged as a critical reagent in the fields
of medicinal chemistry and materials science. Its significance lies in its role as a versatile
building block, primarily utilized in palladium-catalyzed Suzuki-Miyaura cross-coupling
reactions.[1][2] This reaction is a cornerstone of modern organic synthesis, enabling the
efficient formation of carbon-carbon bonds to construct complex molecular architectures.[1][2]
The pyridine core is a prevalent motif in numerous pharmaceuticals, and the strategic
placement of the boronic ester and a chloro-substituent allows for sequential, site-selective
modifications. This guide provides a comprehensive overview of the commercial availability,
chemical properties, handling protocols, and synthetic applications of 4-Chloropyridine-3-
boronic acid pinacol ester, designed to empower researchers in accelerating their discovery
and development programs.

Chemical Identity and Properties
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Precise identification and understanding of a reagent's physical properties are fundamental to
its successful application in research. 4-Chloropyridine-3-boronic acid pinacol ester is
typically available as a stable, solid compound.

Property Value Source(s)
CAS Number 452972-15-5 [BI[4][5116][7]
Molecular Formula C11H15BCINO2 [4107118]
Molecular Weight 239.51 g/mol [51[7]
Appearance Cream or white powder/solid [819]
Melting Point ~110 °C [8]

Boiling Point 326.8 £ 27.0 °C at 760 mmHg [8]

Density 1.1+0.1 g/cm3 [8]

Purity Typically 295-98% [5][10]

Common Synonyms:
e 4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine[10]
e 4-Chloropyridine-3-boronic acid, pinacol ester[3][10]

Commercial Availability and Sourcing

4-Chloropyridine-3-boronic acid pinacol ester is readily available from a variety of chemical
suppliers, catering to needs ranging from academic research to large-scale drug development.
The compound is typically offered in quantities from grams to kilograms.
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Supplier Representative Quantities Notes

Provides pricing for various

AOBChem 19, 59, 10g, 259 -
quantities.[4]
S ] Supplies the hydrochloride salt
AK Scientific, Inc. Varies
form.[10]
S ] Provides detailed safety data
Apollo Scientific Varies
sheets.[3]
Distributes for brands like
CymitQuimica 1g and larger Frontier Specialty Chemicals.
[5]
_ _ A manufactory with several
Echemi (GIHI CHEMICALS) Varies )
years of experience.[8]
) ) ) ) Offers bulk and smaller
Frontier Specialty Chemicals Varies .
quantities.[6]
A well-known supplier for
Santa Cruz Biotechnology Varies proteomics and research

chemicals.[7]

Disclaimer: This is a representative, non-exhaustive list. Pricing and availability are subject to
change. Researchers should request quotations directly from suppliers for the most current
information.

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction

The primary utility of pyridine boronic acid pinacol esters is their function as the organoboron
partner in Suzuki-Miyaura cross-coupling reactions.[1] This Nobel Prize-winning methodology is
favored for its mild reaction conditions, tolerance of a wide range of functional groups, and
commercial availability of catalysts and reagents.[2] The pinacol ester form offers enhanced
stability and easier handling compared to the corresponding boronic acid, which can be prone
to dehydration and other side reactions.[2][11]
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In a typical application, 4-Chloropyridine-3-boronic acid pinacol ester is coupled with an aryl
or heteroaryl halide (or triflate) in the presence of a palladium catalyst and a base to form a
new C-C bond, yielding a biaryl or hetero-biaryl structure. These structures are common motifs

in many biologically active compounds.[1]
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Reaction Conditions

Products
Solvent
.g., Di /H20) 4 _____| - )
(e.g., Dioxane/Hz0) (Boron & Halide Salts)
Reactants Base - Coupled Product
(e.g., K2COs, Cs2C0s3) 1~=1 (4-Chloro-3-R-Pyridine)

Aryl/Heteroaryl Halide 7
(R-X)

T
1
_____________ T Pd Catalyst
4-Chloropyridine-3-boronic }f--f-----= (e.9., Pd(PPhs)4)
acid pinacol ester
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Start: Retrieve from Storage

1. Don PPE
(Gloves, Goggles, Lab Coat)

[2. Work in Fume Hood)

3. Weigh Reagent

4. Add to Reaction

5. Clean Spills & Glassware

6. Wash Hands Thoroughly

7. Return to Cool, Dry Storage
(Tightly Sealed)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. hbinno.com [nbinno.com]

. hbinno.com [nbinno.com]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

. aobchem.com [aobchem.com]

. 4-Chloropyridine-3-boronic acid pinacol ester | CymitQuimica [cymitquimica.com]
. 4-Chloropyridine-3-boronic acid pinacol ester | [frontierspecialtychemicals.com]

. scbt.com [scbt.com]

. echemi.com [echemi.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. assets.thermofisher.com [assets.thermofisher.com]
e 10. aksci.com [aksci.com]

e 11. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [commercial availability of 4-Chloropyridine-3-boronic
acid pinacol ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1365290#commercial-availability-of-4-chloropyridine-
3-boronic-acid-pinacol-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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